1-(4-Benzylpiperazin-1-yl)-4-(2,4-di-tert-pentylphenoxy)butan-1-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Benzylpiperazin-1-yl)-4-(2,4-di-tert-pentylphenoxy)butan-1-one hydrochloride is a useful research compound. Its molecular formula is C31H47ClN2O2 and its molecular weight is 515.18. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Studies in Azolylmethanes
Research on azolylmethanes, including compounds with benzyl and phenoxy groups, has been conducted to understand their crystal structures and fungicidal properties. These studies reveal insights into the conformational preferences of these compounds in solution and solid states, which can have implications for their biological activity and interaction with biological targets (Anderson et al., 1984).
Synthesis and Anticonvulsant Activity of Hybrid Compounds
A significant area of research involves the synthesis of hybrid molecules combining chemical fragments of known antiepileptic drugs. These studies aim to discover new therapeutic agents with improved efficacy and safety profiles. For example, certain hybrid compounds have demonstrated broad spectra of activity across various preclinical seizure models, highlighting their potential as anticonvulsant agents (Kamiński et al., 2015).
Antibacterial Activities and Pharmacological Properties
The synthesis and evaluation of the antibacterial and pharmacological properties of compounds, such as temafloxacin hydrochloride, offer another perspective on the research applications of chemically related substances. These studies contribute to the development of new antimicrobial agents to combat resistant bacterial infections (Chu et al., 1991).
Potential Nootropic Agents
Research into the synthesis and evaluation of nootropic activity of certain compounds demonstrates the interest in developing drugs to enhance cognitive functions. These studies not only contribute to our understanding of the chemical basis of nootropic activity but also pave the way for new treatments for cognitive disorders (Valenta et al., 1994).
Properties
IUPAC Name |
1-(4-benzylpiperazin-1-yl)-4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butan-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H46N2O2.ClH/c1-7-30(3,4)26-16-17-28(27(23-26)31(5,6)8-2)35-22-12-15-29(34)33-20-18-32(19-21-33)24-25-13-10-9-11-14-25;/h9-11,13-14,16-17,23H,7-8,12,15,18-22,24H2,1-6H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSDWAGREDVODIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)C1=CC(=C(C=C1)OCCCC(=O)N2CCN(CC2)CC3=CC=CC=C3)C(C)(C)CC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H47ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
515.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.